Cas no 77375-78-1 (2-(3-aminopropyl)-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(3-aminopropyl)-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 77375-78-1
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD11891054
• CID: 4772936
• PubChem ID: 12940307
• Update Time: 2026-02-26

2-(3-aminopropyl)-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-6-phenylpyridazin-3(2H)-one
• 2-(3-aminopropyl)-6-phenylpyridazin-3-one
• 2-(3-aminopropyl)-6-phenyl-2,3-dihydropyridazin-3-one

• MDL： MFCD11891054
• Inchi： 1S/C13H15N3O/c14-9-4-10-16-13(17)8-7-12(15-16)11-5-2-1-3-6-11/h1-3,5-8H,4,9-10,14H2
• InChI Key： YSPMOKARTYZIID-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 0.9
• Topological Polar Surface Area: 58.7

Additional information on 2-(3-aminopropyl)-6-phenyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-(3-Aminopropyl)-6-phenylpyridazin-3-one (CAS No. 77375-78-1)

2-(3-Aminopropyl)-6-phenylpyridazin-3-one (CAS 77375-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyridazine derivative, characterized by its unique aminopropyl and phenyl functional groups, serves as a versatile intermediate in drug discovery and material science. With the rise of AI-driven molecular design and green chemistry trends, researchers are increasingly exploring its potential in targeted therapies and sustainable synthesis.

The molecular structure of 2-(3-Aminopropyl)-6-phenylpyridazin-3-one features a pyridazin-3-one core, which contributes to its electron-rich properties and binding affinity. This makes it particularly valuable in developing kinase inhibitors—a hot topic in oncology research. Recent publications highlight its role in modulating protein-protein interactions, aligning with the growing demand for small-molecule therapeutics in precision medicine.

From a synthetic perspective, CAS 77375-78-1 exemplifies innovations in heterocyclic chemistry. Its 3-aminopropyl side chain allows for facile derivatization, addressing the pharmaceutical industry's need for modular scaffolds. Environmental considerations have also spurred interest in solvent-free methods for its production, reflecting the broader shift toward green chemistry practices.

Market analytics reveal a steady demand for 2-(3-Aminopropyl)-6-phenylpyridazin-3-one, driven by its applications in high-throughput screening libraries and bioconjugation technologies. Suppliers frequently optimize purity (>98%) to meet stringent requirements for drug discovery pipelines. The compound’s stability under physiological conditions further enhances its utility in in vitro assays.

Emerging studies investigate the compound’s potential in neuropharmacology, particularly for neurodegenerative disorders—a trending research area. Its ability to cross the blood-brain barrier (predicted via QSAR models) positions it as a candidate for CNS-targeted drugs. Such applications align with frequent search queries like "pyridazine derivatives for Alzheimer’s" or "blood-brain barrier penetrant molecules."

Quality control protocols for 77375-78-1 emphasize HPLC and NMR characterization, ensuring batch-to-batch reproducibility. Regulatory compliance follows ICH guidelines, a critical consideration for researchers sourcing the compound for preclinical studies. Storage recommendations typically suggest desiccated conditions at -20°C to preserve its amine functionality.

In material science, the phenylpyridazinone moiety contributes to luminescent properties, sparking interest in OLED applications. This interdisciplinary appeal mirrors search trends combining "organic electronics" with "nitrogen heterocycles." Patent analyses show growing IP activity around structurally related compounds, indicating expanding commercial potential.

For laboratory handling, 2-(3-Aminopropyl)-6-phenylpyridazin-3-one requires standard PPE due to its amine group reactivity. While not classified as hazardous, proper ventilation is advised during scale-up reactions—a detail often queried in chemical safety forums. Technical datasheets typically provide solubility profiles (e.g., DMSO, ethanol) crucial for experimental planning.

The compound’s structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, reflecting the integration of AI in molecular design. Such approaches address common researcher questions about "pyridazine bioisosteres" or "scaffold hopping strategies." Recent publications demonstrate its utility in fragment-based drug design (FBDD) campaigns.

Global suppliers of CAS 77375-78-1 often highlight its role in medicinal chemistry toolkits, with pricing models varying by purity grade (90-99%). Custom synthesis services increasingly offer isotopic labeling (e.g., ¹³C, ¹⁵N) to support pharmacokinetic studies—an option gaining traction in isotope-aided drug development.